Cas no 1805657-67-3 (3-Cyano-2-difluoromethoxy-4-mercaptobenzenesulfonyl chloride)

• Product Name: 3-Cyano-2-difluoromethoxy-4-mercaptobenzenesulfonyl chloride
• CAS No: 1805657-67-3
• MF: C₈H₄ClF₂NO₃S₂
• MW: 299.702065467834
• CID: 4960990
• Update Time: 2025-10-29

3-Cyano-2-difluoromethoxy-4-mercaptobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-difluoromethoxy-4-mercaptobenzenesulfonyl chloride

• Inchi： 1S/C8H4ClF2NO3S2/c9-17(13,14)6-2-1-5(16)4(3-12)7(6)15-8(10)11/h1-2,8,16H
• InChI Key： ZLLJQAFYGFFBMX-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=C(C#N)C=1OC(F)F)S)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 416
• XLogP3: 2.7
• Topological Polar Surface Area: 76.5

Additional information on 3-Cyano-2-difluoromethoxy-4-mercaptobenzenesulfonyl chloride

Introduction to 3-Cyano-2-difluoromethoxy-4-mercaptobenzenesulfonyl chloride (CAS No. 1805657-67-3)

3-Cyano-2-difluoromethoxy-4-mercaptobenzenesulfonyl chloride (CAS No. 1805657-67-3) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a cyano group, a difluoromethoxy group, and a mercapto group, all attached to a benzenesulfonyl chloride framework. These functional groups contribute to the compound's reactivity and versatility, making it an intriguing subject for both academic research and industrial applications.

The cyano group (CN) is a well-known functional group that imparts significant electronic and steric effects to the molecule. In the context of 3-Cyano-2-difluoromethoxy-4-mercaptobenzenesulfonyl chloride, the cyano group enhances the electron-withdrawing properties of the molecule, which can influence its reactivity and stability. This characteristic is particularly important in synthetic chemistry, where the cyano group can serve as a versatile handle for further functionalization.

The difluoromethoxy group (OCHF₂) is another key feature of this compound. Fluorine atoms are known for their strong electronegativity and ability to modulate the electronic properties of molecules. The presence of the difluoromethoxy group can significantly alter the chemical behavior of the compound, making it more resistant to certain types of chemical reactions. This property is particularly useful in the design of stable intermediates and final products in organic synthesis.

The mercapto group (SH) is a sulfur-containing functional group that can participate in various chemical reactions, including nucleophilic substitution and redox processes. In 3-Cyano-2-difluoromethoxy-4-mercaptobenzenesulfonyl chloride, the mercapto group can serve as a reactive site for conjugation with other molecules, making it valuable in the development of bioconjugates and drug delivery systems. The ability to form stable thioether linkages with biomolecules opens up possibilities for targeted drug delivery and therapeutic applications.

The benzenesulfonyl chloride moiety is a common protecting group used in organic synthesis to mask reactive functionalities temporarily. In this compound, it serves as a versatile platform for further chemical modifications. The sulfonyl chloride group can be readily converted into other functional groups through nucleophilic substitution reactions, making it an attractive starting material for the synthesis of more complex molecules.

Recent research has highlighted the potential of 3-Cyano-2-difluoromethoxy-4-mercaptobenzenesulfonyl chloride in various applications. For instance, studies have shown that compounds with similar structural features exhibit potent biological activities, including antitumor and antimicrobial properties. The unique combination of functional groups in this compound may contribute to its ability to interact with specific biological targets, making it a promising candidate for drug discovery and development.

In addition to its potential biological applications, 3-Cyano-2-difluoromethoxy-4-mercaptobenzenesulfonyl chloride has also been explored for its use in materials science. The presence of multiple reactive functional groups allows for the synthesis of advanced materials with tailored properties. For example, researchers have investigated its use in the development of conductive polymers and coatings with enhanced stability and performance.

The synthesis of 3-Cyano-2-difluoromethoxy-4-mercaptobenzenesulfonyl chloride typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, electrophilic aromatic substitutions, and coupling reactions. Advanced techniques such as microwave-assisted synthesis and catalytic methods have also been employed to improve the efficiency and selectivity of these processes.

In conclusion, 3-Cyano-2-difluoromethoxy-4-mercaptobenzenesulfonyl chloride (CAS No. 1805657-67-3) is a multifunctional organic compound with a wide range of potential applications in medicinal chemistry, materials science, and other fields. Its unique combination of functional groups makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.